2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid

• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-[(5-methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C16H14N2O2S/c1-11-5-4-8-15-17-12(9-18(11)15)10-21-14-7-3-2-6-13(14)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: OBIJAFKZFWAIIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)CSC3=CC=CC=C3C(=O)O

Description

This compound features a methyl-substituted imidazo[1,2-a]pyridine core linked via a methylsulfanyl bridge to a benzoic acid moiety. The structure combines aromatic heterocyclic and carboxylic acid functionalities, which are often leveraged in medicinal chemistry for target binding and solubility modulation.

Biological Activity

The compound 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid is a complex organic molecule that combines a benzoic acid moiety with a 5-methylimidazo[1,2-a]pyridine structure through a methylsulfanyl linker. This unique structural combination suggests potential biological activities relevant to pharmacology and medicinal chemistry.

Chemical Structure and Synthesis

The synthesis of this compound typically involves the reaction of an imidazo[1,2-a]pyridine derivative with a sulfonyl compound, such as bromomethyl phenyl sulfone, often facilitated by catalysts like Iridium(III) complexes under controlled conditions. The purification process usually employs chromatography techniques to isolate the desired product.

Biological Activity Overview

Compounds containing the imidazo[1,2-a]pyridine core are known for their diverse biological activities, including:

• Antiviral
• Antifungal
• Anti-inflammatory
• Antibacterial

The specific interactions of 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid with biological targets are still under investigation, but preliminary studies indicate that it may influence pathways associated with inflammation and microbial resistance due to its dual functionality.

Research has suggested that the imidazo[1,2-a]pyridine moiety can interact with various enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of benzoic acid can enhance the activity of protein degradation systems such as the ubiquitin-proteasome pathway (UPP) and the autophagy-lysosome pathway (ALP) . This suggests that 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid may also promote similar mechanisms.

Comparative Biological Activity

To better understand the biological activity of 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid, it can be compared with other related compounds. The following table summarizes key features and activities:

Compound Name	Structure Features	Biological Activity
5-Methylimidazo[1,2-a]pyridine	Contains imidazole ring	Antiviral, antifungal
4-Methylbenzamide	Benzamide structure	Anti-inflammatory
6-(5-Fluoro-1-methylbenzimidazol-2-yl)-4-methylbenzimidazole	Benzimidazole core	Antihypertensive
3-(5-Methylimidazo[1,2-a]pyridin-6-yl)phenol	Hydroxy group addition	Antioxidant

The uniqueness of 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid lies in its combination of both benzoic acid and methylsulfanyl functionalities alongside the bioactive imidazo[1,2-a]pyridine core.

Case Studies and Research Findings

Recent studies have highlighted the potential of benzoic acid derivatives in modulating proteostasis networks. For example, research demonstrated that certain benzoic acid derivatives could significantly activate cathepsins B and L in human fibroblasts without exhibiting cytotoxicity . Such findings suggest that compounds like 2-[(5-Methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]benzoic acid could be explored further for their therapeutic implications.

In another study focusing on substituted benzoic acids as inhibitors of dihydrofolate reductase (DHFR) from Mycobacterium tuberculosis, compounds showed promising inhibitory activity against this critical enzyme . This highlights the importance of structural modifications in enhancing biological efficacy.

Comparison with Similar Compounds

Research Implications and Gaps

• Thermodynamic Data : Melting points, solubility, and pKa values for the target are absent in the evidence; these could be inferred from analogs (e.g., solubility trends of carboxylic acids vs. esters).
• Patent Relevance : Compounds in with imidazo[1,2-a]pyridine cores (e.g., 2-(2,8-dimethylimidazo[1,2-a]pyridin-6-yl)) highlight the scaffold’s versatility in drug design, though their complexity exceeds the target’s structure .